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Compound of Interest

Compound Name: 4-Propoxybenzofuran-6-amine

CAS No.: 1330752-97-0

Cat. No.: B11808303

Get Quote

Executive Summary: The Pharmacophore
Divergence
The core difference between these two compounds lies in the position of the amine group

relative to the benzofuran ring. This structural variation dictates two completely different

biological fates:

6-APB is a CNS-active Monoamine Releaser.[1] It possesses a flexible ethylamine side

chain (specifically a 2-aminopropyl moiety) that mimics serotonin and dopamine, allowing it

to traverse the Blood-Brain Barrier (BBB) and bind to Monoamine Transporters (MATs).[1]

4-Propoxybenzofuran-6-amine is a Functionalized Aniline.[1] The amine is directly attached

to the aromatic ring. This structure generally lacks affinity for monoamine transporters, does

not act as a psychostimulant, and is primarily utilized as a scaffold for kinase inhibitors or as

a synthetic intermediate.
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Feature 6-APB (Benzofury)
4-Propoxybenzofuran-6-
amine

CAS Number 286834-85-3 1330752-97-0

Chemical Class
Benzofuran-propylamine

(Amphetamine homolog)

Amino-benzofuran (Aniline

derivative)

Primary Target SERT, DAT, NET, 5-HT2A/2B
Kinase domains (theoretical),

Synthetic Intermediate

CNS Activity Potent Entactogen / Stimulant Negligible / None (Likely Toxic)

Key Substituent 2-aminopropyl at C6 Propoxy at C4; Amine at C6

Detailed Pharmacological Profile
A. 6-APB: The Entactogenic Prototype
Mechanism of Action: 6-APB acts as a triple reuptake inhibitor and releasing agent for

serotonin (5-HT), dopamine (DA), and norepinephrine (NE). It is a structural analog of MDA

where the methylenedioxy ring is replaced by a benzofuran ring.[2]

5-HT2B Agonism: High affinity (Ki ≈ 3.7 nM), implicated in cardiotoxicity risks.

5-HT2A Agonism: Moderate affinity, contributing to psychedelic visual effects.[1]

DAT/SERT Ratio: Balanced, resulting in "rolling" euphoria similar to MDMA but with longer

duration due to the metabolic stability of the benzofuran ring compared to the

methylenedioxy ring of MDA/MDMA.

B. 4-Propoxybenzofuran-6-amine: The Chemical
Scaffold
Mechanism of Action: This compound lacks the "phenethylamine" pharmacophore required for

monoamine transporter recognition.[1]

Aniline Toxicity Potential: Primary aromatic amines (anilines) are often metabolically

activated by CYP450 enzymes to form reactive hydroxylamines or quinone imines, which
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can cause hepatotoxicity or genotoxicity.

Kinase Inhibition Potential: Benzofuran-6-amines are often explored in oncology as scaffolds

for inhibiting kinases (e.g., VEGFR, EGFR), but they require specific acylation or further

substitution to be active. The "4-propoxy" group adds lipophilicity, potentially aiding

membrane permeability for intracellular targets, but not for neurotransmitter release.

Structural Activity Relationship (SAR)
Visualization[1]
The following diagram illustrates the critical structural divergence that dictates the biological

activity of these two molecules.
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Caption: SAR divergence showing why the aminopropyl chain is essential for CNS activity (6-

APB), while the direct ring amine (4-Propoxy...) leads to metabolic or off-target pathways.[1]

Experimental Data Comparison
The following data contrasts the established pharmacological parameters of 6-APB with the

predicted properties of the 4-Propoxy analog based on aniline SAR.
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Parameter 6-APB (Experimental)
4-Propoxybenzofuran-6-
amine (Predicted)

SERT Affinity (Ki) ~150 nM (Releaser) >10,000 nM (Inactive)

5-HT2B Affinity (Ki) 3.7 nM (Potent Agonist) Low / Inactive

Metabolic Route
Hydroxylation (Ring),

Deamination

N-Acetylation, N-Hydroxylation

(Tox risk)

Lipophilicity (LogP) ~2.6 ~3.1 (Higher due to Propoxy)

Duration of Action 6–10 Hours N/A (Non-psychoactive)

Protocol: Differentiating the Compounds
If you possess a sample and need to verify its identity (Drug vs. Precursor), use this self-

validating analytical workflow:

Marquis Reagent Test:

6-APB: Rapid purple-to-black transition (characteristic of MDA-like compounds).[1]

4-Propoxybenzofuran-6-amine: Likely slow brown/orange or no reaction (typical for

simple anilines without the activated alkylamine).[1]

Solubility Check:

6-APB (HCl/Succinate): Water soluble.[1]

4-Propoxybenzofuran-6-amine: Poor water solubility; requires DMSO or organic

solvents.[1]

Synthesis & Precursor Relationship
It is plausible that 4-Propoxybenzofuran-6-amine is being investigated as a precursor to

synthesize a novel hybrid drug, potentially 4-Propoxy-6-APB.[1]

Hypothetical Synthesis Flow:
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Start with 4-Propoxybenzofuran-6-amine.[1][3]

Convert amine to diazonium salt

Halogen (Sandmeyer reaction).

Coupling with nitropropene or precursor to install the 2-aminopropyl chain.[1]

Note: This is a complex route. Standard synthesis of 6-APB usually starts from 3-

bromophenol, not an amino-benzofuran.[1]

References
BLD Pharm. (n.d.).[3] 4-Propoxybenzofuran-6-amine Product Page (CAS 1330752-97-0).

[1][3] Retrieved from

Iversen, L., et al. (2013). Neuropharmacology of the benzofuran analogues of MDMA.
Journal of British Pharmacology.
Monte, A. P., et al. (1993). Dihydrobenzofuran analogues of hallucinogens. 2. Synthesis and
evaluation of benzofuran analogues of MDA. Journal of Medicinal Chemistry.

Welter-Luedeke, J., & Maurer, H. H. (2016). New psychoactive substances: chemistry,

pharmacology, metabolism, and detectability of amphetamine derivatives with modified ring

systems. Drug Testing and Analysis. Link

Southern Forensic. (2012). The Characterization of 6-(2-Aminopropyl)benzofuran and

Differentiation from its 4-, 5-, and 7-Positional Analogues. Microgram Journal. Link[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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